N-(2-chloro-5-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)-3,4,5-trimethoxybenzamide

• Molecular Formula: C22H18ClN3O5
• Molecular Weight: 439.8 g/mol
• IUPAC Name: N-[2-chloro-5-([1,3]oxazolo[4,5-b]pyridin-2-yl)phenyl]-3,4,5-trimethoxybenzamide
• InChI: InChI=1S/C22H18ClN3O5/c1-28-17-10-13(11-18(29-2)19(17)30-3)21(27)25-15-9-12(6-7-14(15)23)22-26-20-16(31-22)5-4-8-24-20/h4-11H,1-3H3,(H,25,27)
• InChI Key: LMBGKEZGLRBZCH-UHFFFAOYSA-N
• SMILES: COC1=CC(=CC(=C1OC)OC)C(=O)NC2=C(C=CC(=C2)C3=NC4=C(O3)C=CC=N4)Cl

Description

N-(2-chloro-5-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)-3,4,5-trimethoxybenzamide, also known as TRO19622, is a small molecule that has been developed as a potential drug candidate for the treatment of various neurological disorders. It has been shown to have potent neuroprotective effects and has been studied extensively in preclinical models.

Mechanism of Action

The exact mechanism of action of N-(2-chloro-5-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)-3,4,5-trimethoxybenzamide is not fully understood, but it is believed to act through multiple pathways to exert its neuroprotective effects. It has been shown to activate the Nrf2/ARE pathway, which is involved in the cellular response to oxidative stress. This compound also inhibits the activation of microglia and astrocytes, which are involved in neuroinflammation. Additionally, this compound has been shown to modulate the activity of ion channels and receptors, which are involved in neuronal excitability.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects in preclinical models. It can reduce oxidative stress and inflammation, which are known to contribute to neuronal damage. This compound can also modulate the activity of ion channels and receptors, which can affect neuronal excitability and synaptic transmission. Additionally, this compound has been shown to improve cognitive function and memory in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One advantage of using N-(2-chloro-5-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)-3,4,5-trimethoxybenzamide in lab experiments is its potent neuroprotective effects, which make it a promising candidate for the treatment of various neurological disorders. However, one limitation is that the exact mechanism of action is not fully understood, which makes it difficult to design experiments to fully elucidate its effects. Additionally, this compound has not yet been tested in human clinical trials, so its safety and efficacy in humans are not yet known.

Future Directions

There are several future directions for the research on N-(2-chloro-5-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)-3,4,5-trimethoxybenzamide. One direction is to further elucidate its mechanism of action, which will help to design more targeted experiments to fully understand its effects. Another direction is to test its safety and efficacy in human clinical trials, which will be necessary before it can be used as a therapeutic agent. Additionally, this compound could be tested in combination with other drugs to determine if it has synergistic effects in the treatment of neurological disorders. Finally, this compound could be modified to improve its pharmacokinetic properties, such as its bioavailability and half-life, which could make it a more effective therapeutic agent.

Synthesis Methods

The synthesis of N-(2-chloro-5-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)-3,4,5-trimethoxybenzamide involves several steps, starting with the reaction of 2-chloro-5-nitropyridine with 2-aminophenol to form 2-chloro-5-(2-aminophenyl)nitropyridine. This compound is then reacted with ethyl chloroformate to form 2-chloro-5-(2-ethoxycarbonylphenyl)nitropyridine. The next step involves the reaction of this compound with 2-amino-4,5-dimethoxybenzoic acid to form the final product, this compound.

Scientific Research Applications

N-(2-chloro-5-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)-3,4,5-trimethoxybenzamide has been studied extensively in preclinical models for its potential therapeutic effects in various neurological disorders, including Alzheimer's disease, Parkinson's disease, and stroke. It has been shown to have potent neuroprotective effects and can prevent neuronal death caused by oxidative stress, inflammation, and excitotoxicity. This compound has also been shown to improve cognitive function and memory in animal models of Alzheimer's disease.